[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 4-amino-3,5,6-trichloropyridine-2-carboxylate

• IUPAC Name: [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 4-amino-3,5,6-trichloropyridine-2-carboxylate
• InChI: InChI=1S/C15H15Cl3N4O3/c16-9-11(20)10(17)13(18)21-12(9)14(24)25-6-8(23)22-15(7-19)4-2-1-3-5-15/h1-6H2,(H2,20,21)(H,22,23)
• InChI Key: OKSPEZXYTXKBPF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)COC(=O)C2=NC(=C(C(=C2Cl)N)Cl)Cl
• Molecular Formula: C15H15Cl3N4O3
• Molecular Weight: 405.7 g/mol
• CAS No.: 878962-73-3

Description

The compound contains a cyclohexyl group, which is a six-membered carbon ring, and an amino group attached to it. It also has a carboxylate group attached to a pyridine ring, which is a six-membered ring with one nitrogen atom and three chlorine atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a cyclohexylamine with a suitable cyanating agent to introduce the cyanocyclohexyl group. The carboxylate group could be introduced through a reaction with a suitable carboxylic acid or its derivative.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The cyclohexyl group would provide a degree of three-dimensionality to the molecule, while the pyridine ring would likely be planar.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the amino group could participate in acid-base reactions, while the carboxylate group could undergo reactions typical of carboxylic acids.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of the polar carboxylate group could influence its solubility in different solvents.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be explored for use in various fields, such as medicinal chemistry, if it shows promising biological activity.